Cas no 1261729-10-5 (5-Chloro-2-(difluoromethyl)toluene)

• Product Name: 5-Chloro-2-(difluoromethyl)toluene
• CAS No: 1261729-10-5
• MF: C₈H₇ClF₂
• MW: 176.590988397598
• MDL: MFCD18392951
• CID: 4985099
• PubChem ID: 70644215
• Update Time: 2025-11-03

5-Chloro-2-(difluoromethyl)toluene Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)toluene
• SY265878
• 4-chloro-1-(difluoromethyl)-2-methylbenzene

• MDL： MFCD18392951
• Inchi： 1S/C8H7ClF2/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4,8H,1H3
• InChI Key： CONNFXWQGDJYBZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)F)=C(C)C=1

Computed Properties

• Exact Mass: 176.0204342g/mol
• Monoisotopic Mass: 176.0204342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-Chloro-2-(difluoromethyl)toluene

Research Brief on 5-Chloro-2-(difluoromethyl)toluene (CAS: 1261729-10-5) in Chemical and Biomedical Applications

5-Chloro-2-(difluoromethyl)toluene (CAS: 1261729-10-5) is a fluorinated aromatic compound that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This compound, characterized by a chloro and difluoromethyl substituent on a toluene backbone, serves as a versatile intermediate in pharmaceutical synthesis and agrochemical development. Recent studies highlight its role in the synthesis of bioactive molecules, particularly in the development of novel antifungal and antibacterial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 5-Chloro-2-(difluoromethyl)toluene as a key precursor in the synthesis of trifluoromethyl-containing heterocycles, which exhibit enhanced metabolic stability and bioavailability. The research demonstrated that the difluoromethyl group's electron-withdrawing properties significantly influence the reactivity of adjacent functional groups, enabling selective modifications critical for drug design. The study also emphasized the compound's utility in cross-coupling reactions, which are pivotal for constructing complex pharmacophores.

In the agrochemical sector, 5-Chloro-2-(difluoromethyl)toluene has been investigated for its potential as a building block for next-generation herbicides. A 2024 report by the American Chemical Society detailed its incorporation into sulfonylurea derivatives, which showed promising herbicidal activity against resistant weed species. The difluoromethyl moiety was found to enhance soil persistence while maintaining low mammalian toxicity, addressing a key challenge in sustainable agrochemical development.

From a synthetic perspective, advancements in catalytic fluorination methodologies have improved the scalability of 5-Chloro-2-(difluoromethyl)toluene production. A recent Nature Communications paper (2024) described a palladium-catalyzed C-H difluoromethylation protocol that achieves higher yields (>85%) under mild conditions, reducing the environmental footprint of large-scale synthesis. This breakthrough is expected to facilitate broader adoption of the compound in industrial applications.

Ongoing research is also exploring the compound's potential in materials science, particularly in the design of fluorinated liquid crystals and organic semiconductors. Preliminary results suggest that the steric and electronic effects of the difluoromethyl group can fine-tune material properties such as dielectric constant and charge carrier mobility, opening new avenues for optoelectronic applications.

In conclusion, 5-Chloro-2-(difluoromethyl)toluene (CAS: 1261729-10-5) represents a multifaceted compound with growing importance across chemical and biomedical domains. Its unique structural features continue to inspire innovative applications, from drug discovery to sustainable agriculture, while recent synthetic advances promise to expand its accessibility for research and industrial use. Future studies are anticipated to further elucidate its mechanistic roles and uncover additional functional utilities.